Cas no 83311-25-5 (4-(bromomethyl)-2-chlorobenzonitrile)

• Product Name: 4-(bromomethyl)-2-chlorobenzonitrile
• CAS No: 83311-25-5
• MF: C₈H₅BrClN
• MW: 230.489000082016
• MDL: MFCD18392461
• CID: 841910
• PubChem ID: 22476163
• Update Time: 2024-10-27

4-(bromomethyl)-2-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(bromomethyl)-2-chloro-
• 4-(bromomethyl)-2-chloroBenzonitrile
• 4-(Bromomethyl)-2-chlorobenzonitrile (ACI)
• 4-Bromomethyl-2-chloro-benzonitrile
• SCHEMBL2569992
• MFCD18392461
• DTXSID40625933
• MOJPMYDXOHFFPF-UHFFFAOYSA-N
• AKOS027423166
• 83311-25-5
• DA-22306
• SY241806
• 3-Chloro-4-cyanobenzyl bromide
• AS-30064
• 4-(bromomethyl)-2-chlorobenzonitrile

• MDL： MFCD18392461
• Inchi： 1S/C8H5BrClN/c9-4-6-1-2-7(5-11)8(10)3-6/h1-3H,4H2
• InChI Key： MOJPMYDXOHFFPF-UHFFFAOYSA-N
• SMILES： N#CC1C(Cl)=CC(CBr)=CC=1

Computed Properties

• Exact Mass: 228.92939g/mol
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų